Cas no 23167-96-6 (D-gluco-Heptonic acid,potassium salt, (2x)- (9CI))

• Product Name: D-gluco-Heptonic acid,potassium salt, (2x)- (9CI)
• CAS No: 23167-96-6
• MF: C₇H₁₄KO₈
• MW: 265.279564380646
• CID: 274122
• PubChem ID: 3084394
• Update Time: 2025-04-19

D-gluco-Heptonic acid,potassium salt, (2x)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-gluco-Heptonic acid,potassium salt, (2x)- (9CI)
• (2.xi.)-D-Gluco-heptonic acid, potassium salt
• L-glycero-L-gulo-heptonic acid, monopotassium salt
• EINECS 245-473-6
• 23167-96-6
• NS00123016

• Inchi： 1S/C7H14O8.K/c8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;/h2-6,8-13H,1H2,(H,14,15);/q;+1/t2-,3-,4+,5-,6-;/m0./s1
• InChI Key： ORUCCVLWOQSRMC-SMESVBAVSA-N
• SMILES： [K+].O[C@@H]([C@@H]([C@@H](C(=O)O)O)O)[C@H]([C@H](CO)O)O

Computed Properties

• Exact Mass: 265.033
• Monoisotopic Mass: 265.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159A^2

Experimental Properties

• Boiling Point: 727.8°Cat760mmHg
• Flash Point: 407.9°C